![molecular formula C19H21N3O B2751303 1-(3,4-dihydro-2H-pyrrol-5-yl)-3-(2-methylphenyl)-1-(4-methylphenyl)urea CAS No. 905797-43-5](/img/structure/B2751303.png)
1-(3,4-dihydro-2H-pyrrol-5-yl)-3-(2-methylphenyl)-1-(4-methylphenyl)urea
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Description
1-(3,4-dihydro-2H-pyrrol-5-yl)-3-(2-methylphenyl)-1-(4-methylphenyl)urea is a useful research compound. Its molecular formula is C19H21N3O and its molecular weight is 307.397. The purity is usually 95%.
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Scientific Research Applications
Stereochemical Synthesis
A notable application involves the stereoselective synthesis of active metabolites for potent PI3 kinase inhibitors, such as PKI-179. The synthesis process includes stereospecific hydroboration, oxidation, and stereoselective reduction steps, highlighting the chemical's role in creating enantiomerically pure compounds useful in drug development (Chen et al., 2010).
Gelation Properties
Another research focus is on low molecular weight hydrogelators, where derivatives form hydrogels at specific pH levels. The morphology and rheology of these gels can be tuned by the anion identity, showcasing the compound's utility in developing materials with adjustable physical properties (Lloyd & Steed, 2011).
Enzyme Inhibition
Derivatives have been studied as inhibitors for glycolic acid oxidase, demonstrating significant potency in vitro. Such compounds provide insights into designing inhibitors for enzymes involved in metabolic disorders, furthering our understanding of therapeutic interventions (Rooney et al., 1983).
Nonlinear Optical Materials
Research on organic nonlinear optical materials involves synthesizing nitrophenylhydrazone crystals based on pyrrole. These compounds exhibit large macroscopic nonlinearity, useful in developing advanced photonic devices (Kwon et al., 2008).
Molecular Recognition
Acyclic molecules containing pyrrole groups have shown effectiveness in anion-binding, demonstrating the compound's relevance in selective molecular recognition processes. This application is critical for designing sensors and separation processes (Gale, 2006).
Corrosion Inhibition
Urea-derived Mannich bases have been synthesized and examined as corrosion inhibitors for mild steel surfaces in acidic solutions. These studies offer potential solutions for industrial corrosion issues, highlighting the chemical's application in materials protection (Jeeva et al., 2015).
Properties
IUPAC Name |
1-(3,4-dihydro-2H-pyrrol-5-yl)-3-(2-methylphenyl)-1-(4-methylphenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O/c1-14-9-11-16(12-10-14)22(18-8-5-13-20-18)19(23)21-17-7-4-3-6-15(17)2/h3-4,6-7,9-12H,5,8,13H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGIIKZYZWFLNGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N(C2=NCCC2)C(=O)NC3=CC=CC=C3C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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